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Compound of Interest

Compound Name: 4-Ethoxybenzoic acid

Cat. No.: B1664171 Get Quote

This guide provides comprehensive safety and hazard information for 4-Ethoxybenzoic acid
(CAS No. 619-86-3), tailored for researchers, scientists, and professionals in drug

development. Adherence to these guidelines is crucial for ensuring personal safety and

maintaining a secure laboratory environment.

Hazard Identification and Classification
4-Ethoxybenzoic acid is classified as an irritant.[1] While some safety data sheets (SDS) state

it is not considered hazardous under the 2012 OSHA Hazard Communication Standard, others

provide GHS classifications indicating potential hazards upon exposure.[1][2] It is prudent to

handle this chemical with care, assuming it to be hazardous.

GHS Hazard Classification
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Hazard Class Category GHS Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][4]

Hazardous to the Aquatic

Environment, Chronic Hazard
3

H412: Harmful to aquatic life

with long lasting effects.

Signal Word:Warning[1][3]

Physicochemical Properties
Understanding the physical and chemical properties of 4-Ethoxybenzoic acid is essential for

its safe handling and storage.

Property Value Source

Molecular Formula C₉H₁₀O₃ [1][5]

Molecular Weight 166.17 g/mol [1]

Appearance
White to light yellow solid

powder/crystal.[2][6][7]
N/A

Melting Point 197-199 °C [2]

Boiling Point No data available. [2]

Solubility Water: 583 mg/L at 25°C. [7]

log Pow 2.39 [2][7]

Storage Class 11 - Combustible Solids

Safe Handling and Storage Protocols
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Proper handling and storage are critical to minimize exposure risk.

Engineering Controls:

Work in a well-ventilated area.[2]

Use a chemical fume hood, especially when handling the powder or when dust generation is

likely.[8][9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[10]

Handling Procedures:

Avoid all personal contact, including inhalation of dust.[9][11]

Wear appropriate personal protective equipment (PPE).[3]

Wash hands and face thoroughly after handling.[3]

Avoid dust formation.[12]

Keep the substance away from heat and sources of ignition.[2]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2][8][9]

Keep containers tightly closed when not in use.[2][8][9]

Store away from incompatible materials, particularly strong oxidizing agents.[2][3]
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Caption: Workflow for Safe Handling of 4-Ethoxybenzoic Acid.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

PPE Category Recommended Equipment Specifications & Remarks

Eye/Face Protection
Safety glasses with side-

shields or goggles.[3][10]

Must conform to EN166 (EU)

or ANSI Z87.1 (US) standards.

A face shield may be required

in situations with a higher risk

of splashing or dust

generation.[3][12]

Hand Protection
Chemical-resistant gloves.[3]

[10]

Nitrile or neoprene gloves are

suitable. Gloves must be

inspected prior to use and

disposed of properly after use.

[10][12]

Body Protection
Laboratory coat or chemical

apron.[8][9][10]

Standard cotton lab coats are

generally sufficient. Ensure

clothing provides full coverage.

Respiratory Protection Dust mask or respirator.[8][10]

A NIOSH-approved N95 (US)

or P2/P3 (EU) dust mask is

recommended, especially if

ventilation is inadequate or

dust is generated.[10]

First-Aid and Emergency Procedures
Immediate and appropriate response to exposure or spills is critical.

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2][5][8] Remove contact lenses if present and easy to do.[3] Seek medical attention

if irritation persists.[3]
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Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes.[2][5][9] Get medical aid if irritation

develops or persists.[8][9]

Inhalation: Remove the person to fresh air and keep them at rest in a position comfortable

for breathing.[2][5][9] If symptoms appear, get medical attention.[3][9]

Ingestion: Clean mouth with water.[2][5] Do NOT induce vomiting.[13] Call a physician or

poison control center for medical attention.[10]

Accidental Release Measures (Spills):

Minor Spills: Wear appropriate PPE.[10] Gently sweep or vacuum up the spilled solid,

avoiding dust generation.[8][9][10] Place the material into a suitable, labeled container for

disposal.[8][9]

Major Spills: Evacuate the area.[11] Alert personnel and contact your institution's

environmental health and safety office.[11][14] Prevent the product from entering drains.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[5][8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2][8]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide.[2][5]
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap & water
for 15 min. Remove clothing.

Rinse with water
for 15 min. Remove contacts.

Move to fresh air.
Keep at rest.

Rinse mouth.
Do NOT induce vomiting.

Seek Medical Attention
(if symptoms persist or on ingestion)

Click to download full resolution via product page

Caption: First-Aid Decision Pathway for 4-Ethoxybenzoic Acid Exposure.

Stability and Reactivity
Parameter Description

Chemical Stability
Stable under recommended storage conditions.

[12]

Incompatible Materials Strong oxidizing agents.[2][12]

Hazardous Decomposition Products
Under fire conditions, may produce carbon

monoxide (CO) and carbon dioxide (CO₂).[2][8]

Hazardous Reactions
No data available, but hazardous reactions are

not expected under normal conditions.[12]

Toxicological and Ecological Information
Toxicological Information: The toxicological properties of 4-Ethoxybenzoic acid have not been

fully investigated.[2][8] The primary known hazards are irritation to the skin, eyes, and
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potentially the respiratory tract.[1][8] No data is available regarding carcinogenicity,

mutagenicity, or reproductive toxicity.[12]

Ecological Information: Ecotoxicity data is limited. It is advised not to empty the substance into

drains.[2] The partition coefficient (log Pow) of 2.39 suggests a potential for bioaccumulation.[2]

[7] One classification indicates it is harmful to aquatic life with long-lasting effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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